6-chloro-3-(piperidin-4-ylidene)-2,3-dihydro-1H-indol-2-one hydrochloride

• IUPAC Name: 6-chloro-3-piperidin-4-ylidene-1H-indol-2-one;hydrochloride
• InChI: InChI=1S/C13H13ClN2O.ClH/c14-9-1-2-10-11(7-9)16-13(17)12(10)8-3-5-15-6-4-8;/h1-2,7,15H,3-6H2,(H,16,17);1H
• InChI Key: KXJAPYBPDRBULW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1=C2C3=C(C=C(C=C3)Cl)NC2=O.Cl
• Molecular Formula: C13H14Cl2N2O
• Molecular Weight: 285.17 g/mol

Description

6-chloro-3-(piperidin-4-ylidene)-2,3-dihydro-1H-indol-2-one hydrochloride, also known as SNS-032, is a small molecule inhibitor of cyclin-dependent kinases (CDKs). It has been shown to have potential therapeutic applications in cancer treatment due to its ability to inhibit cell cycle progression and induce apoptosis in cancer cells.

Mechanism of Action

6-chloro-3-(piperidin-4-ylidene)-2,3-dihydro-1H-indol-2-one hydrochloride inhibits CDKs by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream targets and leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, 6-chloro-3-(piperidin-4-ylidene)-2,3-dihydro-1H-indol-2-one hydrochloride has been shown to have anti-inflammatory and anti-viral properties. It has also been shown to improve insulin sensitivity and glucose uptake in diabetic mice.

Advantages and Limitations for Lab Experiments

6-chloro-3-(piperidin-4-ylidene)-2,3-dihydro-1H-indol-2-one hydrochloride has several advantages for lab experiments, including its ability to inhibit multiple CDKs and its potential for use in combination therapy with other anti-cancer drugs. However, it also has limitations, including its low solubility and potential toxicity at high doses.

Future Directions

For research include its potential use in combination therapy with other anti-cancer drugs and its effects on immune cells and viral infections.

Synthesis Methods

6-chloro-3-(piperidin-4-ylidene)-2,3-dihydro-1H-indol-2-one hydrochloride can be synthesized using a multi-step process involving the reaction of 2-amino-4-chlorobenzonitrile with piperidine and subsequent cyclization to form the indole ring. The resulting compound can then be reacted with chloroacetyl chloride to form the final product, 6-chloro-3-(piperidin-4-ylidene)-2,3-dihydro-1H-indol-2-one hydrochloride hydrochloride.

Scientific Research Applications

6-chloro-3-(piperidin-4-ylidene)-2,3-dihydro-1H-indol-2-one hydrochloride has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit CDKs 2, 7, and 9, which are involved in cell cycle progression and transcriptional regulation. Inhibition of these kinases leads to cell cycle arrest and induction of apoptosis in cancer cells.